Cas no 2138160-17-3 (3-[(Azetidin-1-yl)methyl]-1,2,4-thiadiazole-5-carboxylic acid)

• Product Name: 3-[(Azetidin-1-yl)methyl]-1,2,4-thiadiazole-5-carboxylic acid
• CAS No: 2138160-17-3
• MF: C₇H₉N₃O₂S
• MW: 199.230259656906
• CID: 5841822
• PubChem ID: 165457080
• Update Time: 2025-06-29

3-[(Azetidin-1-yl)methyl]-1,2,4-thiadiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-712806
• 2138160-17-3
• 3-[(azetidin-1-yl)methyl]-1,2,4-thiadiazole-5-carboxylic acid
• 3-[(Azetidin-1-yl)methyl]-1,2,4-thiadiazole-5-carboxylic acid

• Inchi： 1S/C7H9N3O2S/c11-7(12)6-8-5(9-13-6)4-10-2-1-3-10/h1-4H2,(H,11,12)
• InChI Key： ACLLEIWEYXKHDL-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=NC(CN2CCC2)=N1

Computed Properties

• Exact Mass: 199.04154771g/mol
• Monoisotopic Mass: 199.04154771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 94.6Ų

Additional information on 3-[(Azetidin-1-yl)methyl]-1,2,4-thiadiazole-5-carboxylic acid

3-[(Azetidin-1-yl)methyl]-1,2,4-thiadiazole-5-carboxylic acid: A Comprehensive Overview

The compound with CAS No 2138160-17-3, known as 3-[(Azetidin-1-yl)methyl]-1,2,4-thiadiazole-5-carboxylic acid, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields. This compound is a derivative of the thiadiazole family, which is widely recognized for its versatility in organic synthesis and pharmacological applications.

Azetidinyl group is a key structural component of this compound, contributing to its distinctive reactivity and stability. The azetidine ring, a four-membered saturated heterocycle containing one nitrogen atom, plays a crucial role in determining the compound's physical and chemical properties. Recent studies have highlighted the importance of azetidine-containing compounds in drug design, particularly in the development of bioactive molecules with enhanced pharmacokinetic profiles.

The thiadiazole moiety in 3-[(Azetidin-1-yl)methyl]-1,2,4-thiadiazole-5-carboxylic acid is another critical feature that contributes to its biological activity. Thiadiazoles are known for their ability to act as ligands in metalloenzyme inhibition and their potential as anti-inflammatory and antitumor agents. The carboxylic acid group further enhances the compound's functionality by providing sites for additional chemical modifications or interactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various routes, including microwave-assisted synthesis and catalytic processes. These methods not only improve yield but also reduce reaction time and environmental impact, aligning with the growing demand for sustainable chemical practices.

In terms of applications, 3-[(Azetidin-1-yl)methyl]-1,2,4-thiadiazole-5-carboxylic acid has shown promise in the pharmaceutical industry as a lead compound for drug development. Its ability to modulate enzyme activity and interact with biological targets makes it a valuable tool in the design of new therapeutic agents.

Moreover, the compound's stability under various conditions has been extensively studied, revealing its suitability for use in diverse environments. This stability is attributed to the robustness of both the azetidine and thiadiazole rings, which resist degradation under physiological conditions.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound and exploring its potential in advanced materials science. Its unique combination of structural features positions it as a versatile building block for constructing complex molecules with tailored properties.